Cas no 1805091-44-4 (2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine
• CAS No: 1805091-44-4
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4891725
• Update Time: 2025-05-23

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-5(11)3-13-6(2-12)7(4)8(9)10/h3,8H,2,12H2,1H3
• InChI Key： DDTYEIDEGZZZQF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805091-44-4)

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1805091-44-4, features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and an iodo substitution, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in its role in modulating biological activity, particularly in the development of novel enzyme inhibitors and receptor ligands.

The structural complexity of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine has garnered attention in the context of precision medicine and targeted therapy. Its difluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability, addressing a common challenge in drug design. Meanwhile, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven research platforms. This aligns with the growing demand for highly functionalized heterocycles in medicinal chemistry.

In agrochemical applications, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine is explored for its potential as a crop protection agent. The difluoromethyl group’s ability to resist degradation under environmental stress makes it a candidate for sustainable pesticide development. This resonates with current trends in green chemistry and eco-friendly agrochemicals, topics highly searched by environmental scientists and policymakers. The compound’s pyridine core also aligns with interest in nitrogen-containing scaffolds, a recurring theme in patent literature and academic publications.

From a synthetic perspective, the preparation of CAS No. 1805091-44-4 involves multi-step protocols, often leveraging halogenation and amination strategies. These methods are frequently discussed in retrosynthetic analysis queries, reflecting the compound’s relevance in methodology-driven research. Additionally, its iodo functionality opens doors to palladium-catalyzed couplings, a hotspot in catalysis-related searches. Such features make this compound a valuable tool for chemists exploring C–H functionalization and late-stage diversification techniques.

The safety profile and regulatory status of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine are also of interest to industrial users. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried in chemical safety databases. This underscores the importance of risk assessment in research workflows, a recurring theme in laboratory best practices discussions. The compound’s stability under various conditions is another frequent search topic, particularly among process chemists optimizing large-scale synthesis.

In summary, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805091-44-4) represents a multifaceted compound with broad applicability. Its structural features cater to cutting-edge trends like fragment-based drug design and sustainable agrochemistry, while its synthetic versatility addresses persistent challenges in heterocyclic chemistry. As research continues, this compound is poised to remain a focal point in both academic and industrial settings, driven by its alignment with high-impact scientific priorities.